Cas no 898766-65-9 (3-acetoxybenzyl 2-thienyl Ketone)

• Product Name: 3-acetoxybenzyl 2-thienyl Ketone
• CAS No: 898766-65-9
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 1946442
• PubChem ID: 24723788
• Update Time: 2025-04-21

3-acetoxybenzyl 2-thienyl Ketone Chemical and Physical Properties

Names and Identifiers

• 3-acetoxybenzyl 2-thienyl Ketone
• DTXSID301254013
• 2-[3-(Acetyloxy)phenyl]-1-(2-thienyl)ethanone
• 898766-65-9

• Inchi： 1S/C14H12O3S/c1-10(15)17-12-5-2-4-11(8-12)9-13(16)14-6-3-7-18-14/h2-8H,9H2,1H3
• InChI Key： TWHNCLYISOISBW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC1C=CC=C(C=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 260.05100
• Monoisotopic Mass: 260.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.61000
• LogP: 3.09880